Cas no 71208-47-4 (Pyrazino[2,3-b]pyrazine,decahydro-1,4-dimethyl-, trans- (9CI))

Pyrazino[2,3-b]pyrazine,decahydro-1,4-dimethyl-, trans- (9CI) structure
71208-47-4 structure
Product Name:Pyrazino[2,3-b]pyrazine,decahydro-1,4-dimethyl-, trans- (9CI)
CAS No:71208-47-4
MF:C8H18N4
MW:170.255321025848
CID:548138
Update Time:2024-03-06

Pyrazino[2,3-b]pyrazine,decahydro-1,4-dimethyl-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pyrazino[2,3-b]pyrazine,decahydro-1,4-dimethyl-, trans- (9CI)
    • (4aR,8aR)-1,4-Dimethyldecahydropyrazino[2,3-b]pyrazine
    • Pyrazino[2,3-b]pyrazine, decahydro-1,4-dimethyl-, trans- (9CI)
    • Inchi: 1S/C8H18N4/c1-11-5-6-12(2)8-7(11)9-3-4-10-8/h7-10H,3-6H2,1-2H3/t7-,8-/m1/s1
    • InChI Key: OLWPLSLQUIXGBR-HTQZYQBOSA-N
    • SMILES: [C@]12([H])NCCN[C@]1([H])N(C)CCN2C

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
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